2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[2-[4-(dimethylamino)phenyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H18Cl2N2O2S/c1-20(2)14-6-3-12(4-7-14)9-10-19-23(21,22)16-11-13(17)5-8-15(16)18/h3-8,11,19H,9-10H2,1-2H3
• InChI Key: HHPBSCDNXMVALS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H18Cl2N2O2S
• Molecular Weight: 373.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide is characterized by the presence of two chlorine atoms, a dimethylamino group, and a phenethyl group attached to a benzenesulfonamide core.

Scientific Research Applications

Antibacterial and Enzymatic Inhibition Applications

Research into derivatives of benzenesulfonamide, such as the related compound N-(2,3-dimethylphenyl)benzenesulfonamide, has shown promising results in antibacterial activities. A study by Abbasi et al. (2016) reported that synthesized compounds of this class exhibited moderate to high activity against Gram-positive and Gram-negative bacterial strains. Additionally, some compounds demonstrated good inhibition of α-glucosidase enzyme, indicating potential for anti-enzymatic applications.

Structural and Molecular Studies

Structural and molecular-electronic studies on similar compounds, such as 2,4-dimethyl-5-[methyl(phenylsulfonyl)amino]benzenesulfonamide, have been conducted. Rublova et al. (2017) in their study here synthesized and characterized new structural isomers, providing insights into their molecular structure and kinetic behavior.

Antitumor and Antiviral Applications

Research on benzenesulfonamide derivatives has shown potential in antitumor and antiviral applications. For instance, Fahim and Shalaby (2019) detailed here synthesized novel compounds that exhibited significant in vitro antitumor activity against various cell lines. They also conducted molecular docking studies to evaluate the interaction of these compounds with viral enzymes.

Photodynamic Therapy in Cancer Treatment

In the field of photodynamic therapy for cancer treatment, derivatives of benzenesulfonamide have been explored. Pişkin et al. (2020) as discussed here synthesized and characterized new benzenesulfonamide derivative groups showing potential as Type II photosensitizers in cancer treatment due to their high singlet oxygen quantum yield.

Antimicrobial Activity

Ghorab et al. (2017) reported in this study synthesized new benzenesulfonamide derivatives with interesting antimicrobial activity. These compounds displayed higher activity compared to reference drugs, indicating their potential as antimicrobial agents.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling 2,5-dichloro-N-(4-(dimethylamino)phenethyl)benzenesulfonamide. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.